Cas no 25351-37-5 (1-Pentanaminium,N,N,N-trimethyl-4-oxo-)

1-Pentanaminium,N,N,N-trimethyl-4-oxo- structure
25351-37-5 structure
Product Name:1-Pentanaminium,N,N,N-trimethyl-4-oxo-
CAS No:25351-37-5
MF:C8H18NO
MW:144.234622478485
CID:262902
PubChem ID:91420
Update Time:2025-04-19

1-Pentanaminium,N,N,N-trimethyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanaminium,N,N,N-trimethyl-4-oxo-
    • 4-KETOAMYLTRIMETHYLAMMONIUM
    • CHEMBL150001
    • Trimethyl(4-oxopentyl)ammonium chloride
    • Q27104530
    • CHEMBL136916
    • 4-Oxo-N,N,N-trimethylpentaminium chloride
    • 5-Trimethylammonio-2-pentanone
    • SCHEMBL14902539
    • Trimethyl-(4-oxo-pentyl)-ammonium; iodide
    • N,N,N-trimethyl-N-(4-oxopentyl)ammonium
    • 87827-01-8
    • 1-Pentanaminium, N,N,N-trimethyl-4-oxo-
    • N,N,N-TRIMETHYL-4-OXOPENTAN-1-AMINIUM
    • DTXSID60948196
    • 25351-37-5
    • CHEBI:44470
    • PD193164
    • Ketopentyltrimethylammonium
    • BDBM50055159
    • 5-Tmap
    • Trimethyl(4-oxopentyl)ammonium
    • KPTMA
    • Inchi: 1S/C8H18NO/c1-8(10)6-5-7-9(2,3)4/h5-7H2,1-4H3/q+1
    • InChI Key: UKCYTFTWLWVZSO-UHFFFAOYSA-N
    • SMILES: O=C(C)CCC[N+](C)(C)C

Computed Properties

  • Exact Mass: 144.139
  • Monoisotopic Mass: 144.139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
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